Cas no 19374-99-3 (ethyl 3-ethyl-2-methylbenzothiazolium sulphate)

• Product Name: ethyl 3-ethyl-2-methylbenzothiazolium sulphate
• CAS No: 19374-99-3
• MF: C₁₂H₁₇NO₄S₂
• MW: 303.397680997849
• CID: 123528
• PubChem ID: 88029
• Update Time: 2025-04-18

ethyl 3-ethyl-2-methylbenzothiazolium sulphate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-ethyl-2-methylbenzothiazolium sulphate
• 3-Ethyl-2-methyl-1,3-benzothiazolium-Ethylsulfat
• 3-ethyl-2-methyl-1,3-benzothiazol-3-ium ethyl sulfate
• 3-Ethyl-2-methylbenzothiazolium ethosulfate
• Benzothiazolium, 3-ethyl-2-methyl-, ethyl sulfate
• Benzothiazolium, 3-ethyl-2-methyl-, ethyl sulfate (1:1)
• 3-Ethyl-2-methylbenzothiazolium ethylsulfate
• EINECS 243-003-4
• NS00086062
• 3-ethyl-2-methyl-1,3-benzothiazol-3-ium;ethyl sulfate
• 19374-99-3
• DTXSID20884889
• SCHEMBL17845867

• Inchi： 1S/C10H12NS.C2H6O4S/c1-3-11-8(2)12-10-7-5-4-6-9(10)11;1-2-6-7(3,4)5/h4-7H,3H2,1-2H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
• InChI Key： SEDPVLBQLWLFFH-UHFFFAOYSA-M
• SMILES： S1C2C=CC=CC=2[N+](=C1C)CC.S(=O)(=O)([O-])OCC

Computed Properties

• Exact Mass: 303.06001
• Monoisotopic Mass: 303.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 70.31